Cas no 61293-42-3 (1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)-)

• Product Name: 1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)-
• CAS No: 61293-42-3
• MF: C₂₂H₄₀N₂
• MW: 332.56640625
• CID: 485534
• PubChem ID: 71397347
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis(1-ethylhexyl)-
• 1-N,4-N-di(octan-3-yl)benzene-1,4-diamine
• N~1~,N~4~-Di(octan-3-yl)benzene-1,4-diamine
• DTXSID50818854
• 61293-42-3

• Inchi： 1S/C22H40N2/c1-5-9-11-13-19(7-3)23-21-15-17-22(18-16-21)24-20(8-4)14-12-10-6-2/h15-20,23-24H,5-14H2,1-4H3
• InChI Key： HFUFNTNQMYTQGQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC(CC)CCCCC)C(CC)CCCCC

Computed Properties

• Exact Mass: 332.319149284g/mol
• Monoisotopic Mass: 332.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 24.1Ų